4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide
Overview
Description
4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide, also known as MeOPP, is a synthetic compound that belongs to the class of piperazine derivatives. MeOPP has been widely studied for its potential pharmacological properties, particularly as a potential therapeutic agent for various diseases.
Mechanism of Action
The exact mechanism of action of 4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide is not fully understood. However, studies have shown that this compound acts on various molecular targets, including the serotonin and dopamine receptors. This compound has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective properties. This compound has also been shown to decrease the levels of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide has several advantages for lab experiments, including its easy synthesis and availability. This compound can be synthesized using simple reaction conditions, and the compound is commercially available. However, this compound has some limitations for lab experiments, including its potential toxicity and lack of selectivity for specific molecular targets.
Future Directions
4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide has several potential future directions for research. One potential direction is to investigate the potential therapeutic properties of this compound in other diseases, including cardiovascular disease and diabetes. Another potential direction is to develop more selective analogs of this compound that target specific molecular targets. Finally, future research could investigate the potential of this compound as a drug delivery system for other therapeutic agents.
Scientific Research Applications
4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide has been studied for its potential therapeutic properties in various diseases, including cancer, inflammation, and neurological disorders. This compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells. In addition, this compound has been studied for its potential neuroprotective properties in Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-(3-methoxyphenyl)-N-(2-methylphenyl)piperazine-1-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2/c1-15-6-3-4-9-18(15)20-19(23)22-12-10-21(11-13-22)16-7-5-8-17(14-16)24-2/h3-9,14H,10-13H2,1-2H3,(H,20,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APSOTGRMQWCONH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=CC(=CC=C3)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.